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Compound of Interest

Compound Name: 4-Phenylbutanal

Cat. No.: B095494 Get Quote

Technical Guide: Physicochemical Properties of
4-Phenylbutanal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

properties of 4-phenylbutanal (CAS No: 18328-11-5). The information herein is curated for

professionals in research and development, with a focus on accurate data presentation,

experimental context, and logical relationships of its chemical reactivity.

Core Physical Properties
4-Phenylbutanal, also known as benzenebutanal, is an aromatic aldehyde that consists of a

phenyl group attached to a butanal chain. Its physical characteristics are fundamental to its

application in organic synthesis and as a fragrance component.

Data Summary
The key physical properties of 4-phenylbutanal are summarized in the table below for quick

reference.
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Property Value Source

Molecular Formula C₁₀H₁₂O [1][2][3]

Molecular Weight 148.20 g/mol [2]

Appearance Colorless to pale yellow liquid [1][4]

Odor Sweet, floral [1]

Experimental Protocols
The determination of the physical properties of a chemical entity like 4-phenylbutanal follows

standardized laboratory procedures. Below are detailed methodologies representative of those

used to ascertain its molecular weight and appearance.

Determination of Molecular Weight via Mass
Spectrometry
Mass spectrometry is a primary analytical technique used to measure the mass-to-charge ratio

of ions and is the most common method for determining the precise molecular weight of an

organic compound.

Methodology:

Sample Preparation: A dilute solution of 4-phenylbutanal is prepared in a volatile organic

solvent, such as methanol or acetonitrile.

Ionization: The sample is introduced into the mass spectrometer. An ionization technique,

typically Electron Ionization (EI) for a molecule of this nature, is employed. In EI, the sample

is bombarded with a high-energy electron beam, causing the molecule to lose an electron

and form a positively charged molecular ion (M⁺).

Mass Analysis: The resulting ions are accelerated into a magnetic or electric field within the

mass analyzer. The analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection: A detector records the abundance of ions at each m/z value.
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Data Interpretation: The peak with the highest m/z value in the resulting mass spectrum

typically corresponds to the molecular ion. The mass of this ion provides the molecular

weight of the compound. For 4-phenylbutanal, this would be observed at approximately m/z

= 148.

Assessment of Physical Appearance
The physical appearance of a substance is determined through direct observation under

controlled laboratory conditions.

Methodology:

Sample Handling: A sample of 4-phenylbutanal is placed in a clear, clean container, such as

a glass vial or beaker, against a white background to ensure accurate color assessment.

Visual Inspection (Color and State): The sample is observed under adequate lighting. The

color (or lack thereof) and physical state (liquid, in this case) are recorded. Observations

note whether the liquid is clear, hazy, or contains any particulate matter.[5] For 4-
phenylbutanal, this would be recorded as a "colorless to pale yellow liquid".[1][4]

Olfactory Assessment (Odor): To determine the odor, a chemist would carefully waft the

vapors from the container's opening towards their nose. This is done cautiously to avoid

inhaling a high concentration of the chemical. The odor is then described using standard

chemical descriptors. For 4-phenylbutanal, this is characterized as a "sweet, floral" scent.[1]

Chemical Reactivity and Pathways
The aldehyde functional group in 4-phenylbutanal is the primary site of its chemical reactivity,

allowing for both oxidation and reduction reactions. These transformations are fundamental in

its use as a synthetic intermediate.

Logical Workflow of Key Reactions
The following diagram illustrates the logical relationship between 4-phenylbutanal and its

primary oxidation and reduction products, 4-phenylbutanoic acid and 4-phenylbutanol,

respectively.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b095494?utm_src=pdf-body
https://www.benchchem.com/product/b095494?utm_src=pdf-body
https://www.cerritos.edu/jbradbury/_includes/docs/Chem_100/Chem_100_lab_3_matter_changes.pdf
https://www.benchchem.com/product/b095494?utm_src=pdf-body
https://www.benchchem.com/product/b095494?utm_src=pdf-body
https://www.semanticscholar.org/paper/Synthesis-of-4-phenyl-1-butanol-Tao/08531e76e953df32b878b5c109914c601529bc1d
https://www.quickcompany.in/patents/improved-processes-for-manufacturing-4-phenyl-1-butanol
https://www.benchchem.com/product/b095494?utm_src=pdf-body
https://www.semanticscholar.org/paper/Synthesis-of-4-phenyl-1-butanol-Tao/08531e76e953df32b878b5c109914c601529bc1d
https://www.benchchem.com/product/b095494?utm_src=pdf-body
https://www.benchchem.com/product/b095494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Phenylbutanol
(Reduction Product)

4-Phenylbutanal

 Reduction (e.g., NaBH₄) 

4-Phenylbutanoic Acid
(Oxidation Product)

 Oxidation (e.g., KMnO₄) 

Click to download full resolution via product page

Caption: Key chemical transformations of 4-phenylbutanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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